Cas no 2229280-72-0 (tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate
• CAS No: 2229280-72-0
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6463923
• PubChem ID: 165658947
• Update Time: 2025-08-05

tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(2-methoxy-6-methylphenyl)ethyl]carbamate
• 2229280-72-0
• EN300-1886903

• Inchi： 1S/C15H24N2O3/c1-10-7-6-8-12(19-5)13(10)11(9-16)17-14(18)20-15(2,3)4/h6-8,11H,9,16H2,1-5H3,(H,17,18)
• InChI Key： UOLFNGRAVXYQEQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C(=CC=CC=1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate (CAS No. 2229280-72-0)

Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229280-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its tert-butyl group, the N-2-amino moiety, and the aromatic ring system with 2-methoxy-6-methylphenyl substitution, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate involve sophisticated organic chemistry techniques, including multi-step reactions such as nucleophilic substitution, condensation, and purification processes. The presence of the tert-butyl group not only enhances the lipophilicity of the molecule but also provides a stable carbamate linkage, which is crucial for its role as a pharmacophore in drug design. The N-2-amino functionality serves as a hydrogen bond acceptor, improving the compound's solubility and binding affinity to biological targets.

The aromatic ring system, specifically the 2-methoxy-6-methylphenyl moiety, introduces additional layers of biological activity. This substitution pattern is known to modulate electron density and steric hindrance, influencing the compound's interaction with enzymes and receptors. Recent studies have highlighted the potential of such aromatic derivatives in developing novel therapeutic agents for various diseases, including neurodegenerative disorders and inflammatory conditions.

In the context of contemporary pharmaceutical research, Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate has been explored for its pharmacological properties. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential as an inhibitor of kinases and other enzyme targets relevant to cancer therapy. The tert-butyl group and the carbamate moiety are particularly emphasized for their role in stabilizing enzyme-inhibitor complexes, thereby enhancing binding affinity.

The N-2-amino group further contributes to the compound's versatility by allowing modifications that can fine-tune its pharmacokinetic profile. This adaptability is crucial for developing prodrugs or derivatives with improved absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. Additionally, the 2-methoxy-6-methylphenyl aromatic ring has been shown to influence blood-brain barrier penetration, making it a valuable scaffold for central nervous system (CNS) drug discovery.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate. These computational approaches have helped identify potential binding pockets on target proteins and predict interaction affinities with high accuracy. Such methodologies are increasingly integral to drug discovery pipelines, reducing the time and cost associated with experimental trials.

The synthesis of Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate also benefits from green chemistry principles, with researchers focusing on sustainable synthetic routes that minimize waste and hazardous byproducts. The use of catalytic methods and solvent-free reactions has been explored to enhance efficiency and environmental compatibility. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

From a medicinal chemistry perspective, the structural diversity introduced by the tert-butyl, N-2-amino, and 2-methoxy-6-methylphenyl groups provides a rich framework for structure-based drug design. By systematically modifying these moieties, chemists can optimize potency, selectivity, and pharmacokinetic properties. This iterative process often involves high-throughput screening (HTS) campaigns to identify lead compounds that can be further refined into clinical candidates.

The potential applications of Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate extend beyond traditional therapeutic areas. Emerging research suggests its utility in developing next-generation agrochemicals and specialty chemicals where similar structural motifs are known to exhibit bioactivity. The compound's stability under various environmental conditions makes it a promising candidate for formulations designed to withstand extreme temperatures or pH levels.

In conclusion,Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate (CAS No. 2229280-72-0) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of functional groups and aromatic substitutions offers a versatile platform for drug discovery across multiple disease areas. As research continues to uncover new applications for this compound,Tert-butyl N-2-amino-1-(2-methoxy-6-methylphenyl)ethylcarbamate is poised to play an increasingly significant role in pharmaceutical innovation.